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Compound of Interest

Compound Name: Pyrazolone T

Cat. No.: B085687

An in-depth guide to the synthesis of 5-oxo-1-(4-sulfophenyl)-4H-pyrazole-3-carboxylic acid, a
key intermediate in the production of various dyes and pharmaceuticals, is presented for
researchers, scientists, and drug development professionals. This document outlines the
chemical properties, synthesis protocols, and relevant data for this compound, also known as
Pyrazolone T.

Chemical and Physical Properties

5-ox0-1-(4-sulfophenyl)-4H-pyrazole-3-carboxylic acid is a light yellow crystalline powder.[1]
Key physical and chemical properties are summarized in the table below for easy reference.

Property Value

CAS Number 118-47-8

Molecular Formula C10HsN206S

Molecular Weight 284.25 g/mol

Melting Point >252 °C (decomposes)

Water Solubility 272.6 mg/L

Appearance Light yellow crystalline powder
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Synthesis of 5-0x0-1-(4-sulfophenyl)-4H-pyrazole-3-
carboxylic acid

The primary method for synthesizing 5-oxo-1-(4-sulfophenyl)-4H-pyrazole-3-carboxylic acid is
through a cyclocondensation reaction, a variant of the Knorr pyrazole synthesis. This process
involves two main stages: the preparation of the hydrazine precursor, 4-
hydrazinobenzenesulfonic acid, followed by its reaction with a derivative of oxalacetic acid.

Synthesis of 4-hydrazinobenzenesulfonic acid

The synthesis of 4-hydrazinobenzenesulfonic acid begins with the diazotization of sulfanilic
acid, followed by reduction. A typical laboratory-scale procedure is as follows:

Experimental Protocol:

o Diazotization of Sulfanilic Acid:
o Dissolve sulfanilic acid in an aqueous sodium carbonate solution.
o Cool the solution and add concentrated sulfuric acid.

o Add a solution of sodium nitrite dropwise while maintaining a low temperature (below
15°C) to form the diazonium salt.

e Reduction to 4-hydrazinobenzenesulfonic acid:

o The resulting diazonium salt is then reduced. A common method involves the use of
sodium bisulfite solution, followed by treatment with hydrochloric acid to yield 4-
hydrazinobenzenesulfonic acid.

Cyclocondensation Reaction

The core of the synthesis is the Knorr pyrazole synthesis, which involves the reaction of a
hydrazine with a 1,3-dicarbonyl compound. In this case, 4-hydrazinobenzenesulfonic acid is
reacted with a diethyl oxalacetate equivalent.

Experimental Protocol:
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Reaction Setup:

o 4-hydrazinobenzenesulfonic acid is dissolved in water, and the pH is adjusted to be
alkaline using sodium hydroxide.

Condensation:

o A derivative of oxalacetic acid (such as diethyl oxalacetate) is added to the solution.

Cyclization and Precipitation:
o The reaction mixture is heated to induce cyclization.

o After cooling, the product is precipitated by acidifying the solution with concentrated
hydrochloric acid.

Isolation and Purification:

o The precipitated solid is collected by filtration, washed with cold water to remove
impurities, and then dried. Recrystallization from a suitable solvent like ethanol can be
performed for further purification.

While a specific yield for this exact reaction is not readily available in the provided search
results, a patent for a similar synthesis of "3-carboxy-1-(4'-sulphophenyl)-5-pyrazolone” reports
a yield of 91.5%.[2]

Synthesis Workflow

The overall synthesis can be visualized as a two-step process, starting from sulfanilic acid to
the final product.
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Step 1: Preparation of 4-hydrazinobenzenesulfonic acid

Reduction
(NaHSO0s, HCl)

Diazotization
NaNOz, H2S0a;

Sulfanilic Acid Diazonium Salt Intermediate

4-hydrazinobenzenesulfonic acid

Cyclocondensation
(Heat, Acidification)

Step 2: Knorr Pyrazole Synthesis

. R D-0X0-1-(4- -4H-
Diethyl Oxalacetate SR sulfophen_yl) 4.H
pyrazole-3-carboxylic acid

Click to download full resolution via product page
Synthesis of 5-oxo-1-(4-sulfophenyl)-4H-pyrazole-3-carboxylic acid.

Applications

5-ox0-1-(4-sulfophenyl)-4H-pyrazole-3-carboxylic acid, also known as Pyrazolone T, is a
crucial intermediate in the synthesis of various commercial products.[3]

* Dyes and Pigments: It serves as a key coupling component in the production of azo dyes.[4]
A notable example is its use in the synthesis of Tartrazine (Acid Yellow 23, E102), a widely
used food coloring.[5][6][7][8][2][10][11]

+ Pharmaceuticals: The pyrazolone core is a structural motif found in various pharmaceuticals,
and this compound can serve as a building block in their synthesis.[4]

The reactivity of its pyrazolone ring, along with the sulfophenyl and carboxylic acid groups,
allows for diverse chemical modifications, making it a versatile intermediate in organic
synthesis.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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